Cas no 83920-83-6 (2-Nonenal,4-hydroperoxy-)

• Product name: 2-Nonenal,4-hydroperoxy-
• CAS No: 83920-83-6
• MF: C₉H₁₆O₃
• MW: 172.22154
• CID: 722100
• PubChem ID: 6435432

2-Nonenal,4-hydroperoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Nonenal,4-hydroperoxy-
• (E)-4-hydroperoxynon-2-enal
• 4-HYDROPEROXY-2-NONENAL
• SCHEMBL5696181
• AKOS006277654
• 4-HYDROPEROXYOCTADECA-T-2-NONENAL
• 4-hydroperoxy 2-Nonenal
• DTXSID401347875
• SR-01000946692
• HMS3649P21
• SCHEMBL5696182
• 4-hydroperoxy-2-e-nonenal
• 7439-43-2
• 2-NONENAL, 4-HYDROPEROXY-
• BRN 6083163
• 4-hydroperoxy-2E-nonenal
• 83920-83-6
• PD020722
• 4-hydroxyperoxy-trans-2-nonenal
• SR-01000946692-1
• LMFA06000253
• 4-HPNE
• CHEBI:171939
• 4-hydroperoxynonenal

• Inchi： InChI=1S/C9H16O3/c1-2-3-4-6-9(12-11)7-5-8-10/h5,7-9,11H,2-4,6H2,1H3/b7-5+
• InChI Key： TVNYLRYVAZWBEH-FNORWQNLSA-N
• SMILES： CCCCCC(C=CC=O)OO

Computed Properties

• Exact Mass: 172.109944
• Monoisotopic Mass: 172.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.7

Experimental Properties

• Density: 0.999
• Boiling Point: 316.6°C at 760 mmHg
• Flash Point: 123.3°C
• Refractive Index: 1.46
• PSA: 46.53000
• LogP: 2.18000